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Compound of Interest

Compound Name: (1H-Pyrazol-3-yl)methanol

Cat. No.: B1335596

For Researchers, Scientists, and Drug Development Professionals

(1H-Pyrazol-3-yl)methanol (CAS No: 23585-49-1) is a heterocyclic building block increasingly
utilized in medicinal chemistry and drug discovery for the synthesis of novel therapeutic agents.
As with any reactive chemical intermediate, a thorough understanding of its hazard profile and
adherence to strict safety protocols are paramount to ensure the well-being of laboratory
personnel and the integrity of research outcomes. This technical guide provides an in-depth
overview of the safety, handling, and toxicological properties of (1H-Pyrazol-3-yl)methanol,
based on currently available data.

Physicochemical and Hazard Information

A summary of the key physicochemical properties and hazard classifications for (LH-Pyrazol-3-
yl)methanol is presented below. This information is aggregated from various supplier Safety
Data Sheets (SDS) and chemical databases.

Table 1: Physicochemical Properties of (1H-Pyrazol-3-yl)methanol
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Property Value Source

Molecular Formula CaHeN20 PubChem[1]

Molecular Weight 98.10 g/mol PubChem[1]

Appearance SoIid—Li.qui.d Mixture, Light S.igma-AI(.JIrici?[.Z], Thermo
yellow liquid Fisher Scientific

Boiling Point 326.8 °C at 760 mmHg Sigma-Aldrich[2]

Flash Point 151.5°C Sigma-Aldrich[2]

Storage Temperature 4°C Sigma-Aldrich[2]

Table 2: GHS Hazard Classification and Statements for (1H-Pyrazol-3-yl)methanol

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral ] H302: Harmful if
GHSO07 (Harmful) Warning
(Category 4) swallowed
Skin )
. I i H315: Causes skin
Corrosion/Irritation GHSO07 (Harmful) Warning S
irritation
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye lrritation GHSO07 (Harmful) Warning o
eye Irritation
(Category 2A)
Specific target organ
toxicity — Single
] H335: May cause
exposure (Category GHSO07 (Harmful) Warning

3), Respiratory tract
irritation

respiratory irritation

Source: Aggregated from Sigma-Aldrich, PubChem[1][2][3]

Toxicological Profile
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While specific quantitative toxicological data such as LD50 and LC50 values for (1H-Pyrazol-3-
yl)methanol are not readily available in the public domain, the GHS hazard classifications
indicate a moderate acute toxicity profile. The primary routes of exposure and associated
health effects are outlined below.

Ingestion: Harmful if swallowed, may cause gastrointestinal irritation.[2][3]

o Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.[2]

[3]

o Eye Contact: Causes serious eye irritation, which may result in redness, pain, and blurred
vision.[2][3]

 Inhalation: May cause respiratory tract irritation, leading to coughing and shortness of breath.

[2][3]

The broader class of pyrazole-containing compounds exhibits a wide range of biological
activities, including anti-inflammatory, anticancer, and antimicrobial effects. While this suggests
the potential for interaction with biological systems, no specific signaling pathways or
mechanisms of toxicity have been elucidated for (1H-Pyrazol-3-yl)methanol itself.
Researchers should handle this compound with the assumption that it may be biologically
active.

Experimental Protocols and Handling Procedures

Adherence to standardized laboratory safety protocols is essential when working with (1H-
Pyrazol-3-yl)methanol. The following sections provide detailed procedural guidance.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the
appropriate level of PPE. The following are minimum requirements:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat.
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+ Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust or aerosols are likely to be generated, a NIOSH-approved respirator may be necessary.

Required Personal Protective Equipment
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(1H-Pyrazol-3-yl)methanol
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Caption: Personal Protective Equipment (PPE) workflow for handling (1H-Pyrazol-3-
yl)methanol.

General Handling and Storage

¢ Handling:

[e]

Avoid contact with skin, eyes, and clothing.

o

Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.[4]

[¢]

Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

[¢]

Wash hands thoroughly after handling.
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o Do not eat, drink, or smoke in areas where the chemical is handled.

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Keep away from incompatible materials such as strong oxidizing agents and acids.

o Recommended storage temperature is 4°C.[2]
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Caption: Logical workflow for safe handling and storage of (1H-Pyrazol-3-yl)methanol.

Synthesis Protocol Example

The following is a general procedure for the synthesis of (1H-Pyrazol-3-yl)methanol from 1H-
pyrazole-3-carboxylic acid. This protocol should be adapted and optimized based on specific
laboratory conditions and risk assessments.

* Reaction Setup:
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o Under a nitrogen atmosphere, cool a tetrahydrofuran (THF) solution of aluminum (I11)
hydride to 0 °C with stirring.

Addition of Starting Material:

o Slowly add 1H-pyrazole-3-carboxylic acid to the cooled solution.

Reaction:

o Allow the reaction mixture to stir at room temperature for 1 hour.

o Heat the mixture to reflux and maintain overnight.

Quenching:

o Cool the reaction mixture to O °C.

o Sequentially and carefully add water, followed by a 10% sodium hydroxide solution, and
then water again to quench the reaction.

Workup:

o Continue stirring the mixture at 0 °C for 30 minutes.

o Filter the mixture through a pad of Celite.

o Concentrate the filtrate under reduced pressure to remove the solvent.
 Purification:

o Purify the resulting residue by silica gel column chromatography to afford the final product.

[5]

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: Evacuate non-essential personnel from the immediate area.
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» Ventilate: Ensure the area is well-ventilated.

» Contain:
o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).
o For solid spills, carefully sweep up to avoid generating dust.

o Collect: Place the absorbed material or swept-up solid into a suitable, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

e Report: Report the incident to the appropriate environmental health and safety personnel.

First Aid Measures

Table 3: First Aid Procedures for (1H-Pyrazol-3-yl)methanol Exposure
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Exposure Route First Aid Procedure

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms persist.[1]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[1][4]

Disposal Considerations

(1H-Pyrazol-3-yl)methanol and any contaminated materials should be disposed of as
hazardous waste. All disposal practices must comply with local, state, and federal regulations.
Do not allow the material to enter drains or waterways.

Conclusion

(1H-Pyrazol-3-yl)methanol is a valuable research chemical with a moderate hazard profile. By
understanding its properties and adhering to the safety protocols outlined in this guide,
researchers can minimize risks and ensure a safe laboratory environment. A thorough risk
assessment should always precede any new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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